Cas no 2229636-55-7 (tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229636-55-7
• MF: C₁₃H₁₉N₃O₃
• MW: 265.308263063431
• CID: 6505182
• PubChem ID: 165689564
• Update Time: 2025-11-06

tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate
• 2229636-55-7
• EN300-1896682
• tert-butyl N-[1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C13H19N3O3/c1-6-16-8-10(7-14-16)11(9-17)15(5)12(18)19-13(2,3)4/h6-9,11H,1H2,2-5H3
• InChI Key： GCQBTEAYPOEKIE-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=NN(C=C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.14264148g/mol
• Monoisotopic Mass: 265.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate

Research Briefing on the Latest Advances in Chemical Biology and Pharmaceutical Sciences: Focus on 2229636-55-7 and tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate

The chemical compound 2229636-55-7, also known as tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate, has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents. This research briefing aims to provide an in-depth analysis of the latest scientific findings related to this compound, its applications in drug discovery, and its potential impact on the pharmaceutical industry.

Recent studies have highlighted the significance of 2229636-55-7 as a versatile building block in medicinal chemistry. The compound's unique structural features, including the pyrazole ring and carbamate functionality, make it particularly valuable for the development of targeted therapies. Researchers have successfully utilized this intermediate in the synthesis of kinase inhibitors, demonstrating its potential in oncology drug development.

A 2023 study published in the Journal of Medicinal Chemistry reported the use of 2229636-55-7 in the synthesis of novel JAK2 inhibitors. The research team employed this compound as a key intermediate in their multi-step synthetic route, achieving an overall yield of 68% with high purity. The resulting inhibitors showed promising activity against myeloproliferative disorders in preclinical models, with IC50 values in the low nanomolar range.

Further investigations into the pharmacological properties of derivatives synthesized from 2229636-55-7 have revealed interesting structure-activity relationships. The ethenyl group at the pyrazole nitrogen appears to be crucial for maintaining optimal binding affinity, while the tert-butyl carbamate moiety contributes to improved metabolic stability. These findings were recently presented at the American Chemical Society's national meeting and are currently under peer review for publication.

From a synthetic chemistry perspective, several research groups have developed innovative methods for the large-scale production of 2229636-55-7. A particularly notable approach, published in Organic Process Research & Development, describes a continuous flow process that significantly improves the safety profile and reduces production costs compared to traditional batch methods. This advancement could facilitate broader access to this important intermediate for pharmaceutical research and development.

Looking forward, the pharmaceutical applications of 2229636-55-7 appear to be expanding beyond kinase inhibitors. Preliminary data from a collaborative study between academic and industry researchers suggest potential utility in the development of antiviral agents, particularly against RNA viruses. The compound's ability to serve as a scaffold for diverse pharmacophores makes it an attractive starting point for addressing emerging therapeutic needs.

In conclusion, 2229636-55-7 (tert-butyl N-1-(1-ethenyl-1H-pyrazol-4-yl)-2-oxoethyl-N-methylcarbamate) represents a valuable chemical entity with growing importance in pharmaceutical research. The recent advancements in its synthetic accessibility and demonstrated utility in multiple therapeutic areas position this compound as a significant contributor to future drug discovery efforts. Continued research into its applications and derivatives is likely to yield additional breakthroughs in the coming years.